Cas no 370891-25-1 (3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid)

• Product Name: 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid
• CAS No: 370891-25-1
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 1028307
• PubChem ID: 49853506
• Update Time: 2025-11-04

3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid
• 1,2-bis(benzyloxycarbonyl)piperazine-3-carboxylic acid
• AK137922
• I14-13797
• KB-64268
• 3,4-bis(benzyloxycarbonyl)piperazine-2-carboxylic acid
• 370891-25-1
• 3,4-BIS[(BENZYLOXY)CARBONYL]PIPERAZINE-2-CARBOXYLIC ACID
• 3,4-bis(phenylmethoxycarbonyl)piperazine-2-carboxylic acid
• 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylicacid
• AKOS015901514
• DB-003848
• DTXSID80678781

• Inchi： 1S/C21H22N2O6/c24-19(25)17-18(20(26)28-13-15-7-3-1-4-8-15)23(12-11-22-17)21(27)29-14-16-9-5-2-6-10-16/h1-10,17-18,22H,11-14H2,(H,24,25)
• InChI Key： LBABDCBWBCYJSH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1C(C(=O)O)NCCN1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 398.14786
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.220
• PSA: 105.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid

Introduction to 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid (CAS No. 370891-25-1)

3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 370891-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, a heterocyclic amine characterized by a six-membered ring containing two nitrogen atoms. The presence of multiple functional groups, including benzyloxy carbonyl (Boc) protecting groups on the 3 and 4 positions of the piperazine ring, makes it a versatile intermediate in the synthesis of more complex molecules, particularly in drug development.

The Boc group is a widely used protecting group in organic synthesis, particularly in peptide coupling reactions. It stabilizes the amine functionality against unwanted side reactions, such as over-alkylation or oxidation, while allowing for selective deprotection under mild acidic conditions. In the context of 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid, the Boc groups are strategically positioned to protect the primary amine functionalities at the 3 and 4 positions of the piperazine ring. This protection is crucial for subsequent modifications or functionalizations at other sites on the molecule without interference from these reactive amine groups.

The structure of this compound also includes a carboxylic acid group at the 2-position of the piperazine ring. This carboxylic acid can serve as a reactive site for further derivatization, such as esterification or amidation, enabling the synthesis of a wide range of analogs for pharmacological studies. The combination of these functional groups makes 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of piperazine derivatives due to their diverse biological activities. Piperazines are known to exhibit properties such as antipsychotic, antidepressant, antihistaminic, and antiviral effects. The introduction of protecting groups like Boc enhances synthetic flexibility and allows for controlled modifications, which is essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

One notable application of 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid is in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic profiles. By incorporating this compound into synthetic routes, researchers can create modified peptides that retain desired biological functions while avoiding issues such as rapid degradation or immunogenicity. The Boc-protected piperazine moiety allows for selective manipulation during peptide assembly, ensuring high yields and purity.

In addition to its role in peptidomimetic synthesis, 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid has been explored in the development of small-molecule drugs targeting neurological disorders. Piperazine derivatives have shown promise as scaffolds for compounds that interact with neurotransmitter systems involved in conditions such as depression and schizophrenia. The ability to modify both the piperazine core and additional functional groups provides chemists with ample opportunities to fine-tune pharmacological properties.

The synthesis of 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include functionalization at the 3 and 4 positions with Boc groups followed by carboxylation at the 2-position. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry techniques, may be employed to achieve high regioselectivity and yield. These synthetic strategies are critical for producing sufficient quantities of high-purity material for subsequent biological testing.

From a research perspective, 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid serves as a model compound for studying reaction mechanisms and developing new synthetic protocols. Its well-defined structure and multiple reactive sites make it an excellent candidate for exploring catalytic systems that enhance efficiency or selectivity in pharmaceutical synthesis. Such studies contribute to broader advancements in synthetic organic chemistry and may lead to innovative approaches for drug development.

The pharmaceutical industry continues to invest in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Compounds like 3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid play a pivotal role in this endeavor by providing essential building blocks for structurally diverse molecules. By leveraging its unique chemical properties, researchers can design novel compounds that target specific disease pathways with high precision.

In conclusion,3,4-Bis((benzyloxy)carbonyl)piperazine-2-carboxylic acid (CAS No. 370891-25-1) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its versatile structure allows for extensive modifications through protecting group strategies and selective functionalization at multiple sites on the piperazine ring. As interest in piperazine derivatives grows due to their broad range of biological activities,this compound will continue to be an important tool for medicinal chemists seeking to develop next-generation therapeutics.